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Compound of Interest

Compound Name: 15-epi-PGE1

Cat. No.: B157850

Researchers, scientists, and drug development professionals handling 15-epi-Prostaglandin E1
(15-epi-PGE1) must adhere to strict disposal procedures to ensure laboratory safety and
environmental compliance. This guide provides essential, step-by-step instructions for the
proper disposal of 15-epi-PGE1, aligning with standard laboratory safety protocols and
chemical handling regulations.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 15-epi-PGE1 is fundamental
to its safe handling and disposal. The following table summarizes key data for this compound.
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Property Data

Synonyms 15(R)-PGE1, 15-epi PGE1

CAS Number 20897-91-0

Molecular Formula C20H3405

Molecular Weight 354.5 g/mol

Formulation Often supplied as a solution in methyl acetate
Solubility (PBS, pH 7.2) 1.6 mg/mi[1]

Storage Temperature Recommended to be stored at -20°C[2]

While a specific classification for 15-epi-PGEL1 is
o not provided, the related compound
Hazard Classification ] ) ) ) )
Prostaglandin E1 is considered a toxic solid and

may impair fertility.[2][3]

Disposal Protocol for 15-epi-PGE1

The disposal of 15-epi-PGE1, as with any laboratory chemical, must be carried out in a manner
that neutralizes its potential hazards and complies with all applicable regulations. The following
protocol outlines the necessary steps for its safe disposal. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines.

Step 1: Personal Protective Equipment (PPE) Before handling 15-epi-PGE1 for disposal,
ensure you are wearing appropriate PPE, including:

o Safety goggles

¢ Chemical-resistant gloves

e Lab coat

Step 2: Waste Segregation Proper segregation of chemical waste is crucial.

e Solid Waste: Collect any solid 15-epi-PGE1 waste, including empty vials and contaminated
consumables (e.g., pipette tips, wipes), in a designated, clearly labeled hazardous waste
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container.

o Liquid Waste: If 15-epi-PGEL1 is in a solvent (e.g., methyl acetate), it should be disposed of
as hazardous chemical waste. Do not dispose of it down the drain. Collect all liquid waste
containing 15-epi-PGE1 in a compatible, sealed, and clearly labeled waste container.

Step 3: Labeling All waste containers must be accurately and clearly labeled. The label should
include:

e The words "Hazardous Waste"

e The full chemical name: "15-epi-Prostaglandin E1"

e The solvent used (if applicable, e.g., "in Methyl Acetate")
e The approximate concentration and quantity

e The date of accumulation

e The name of the principal investigator or lab group

Step 4: Storage of Waste Store the hazardous waste container in a designated, secure area
within the laboratory. This area should be:

o Well-ventilated
e Away from heat sources and direct sunlight[3]
e Incompatible materials, such as strong oxidizing agents, should be stored separately.[3]

Step 5: Arrange for Disposal Contact your institution's EHS department to arrange for the
pickup and disposal of the hazardous waste. Follow their specific procedures for scheduling a
waste collection. Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 15-epi-PGE1.
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Start: 15-epi-PGE1 Waste Ge@

Step 1: Don Appropriate PPE

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Label Waste Container
Step 4: Store in Designated Area

Step 5: Contact EHS for Disposal

@aste Disposed of Safely

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 15-epi-PGEL1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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